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Compound of Interest

Compound Name: Triethylstibine

Cat. No.: B1582785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physical and

chemical properties of triethylstibine (TESb), a significant organoantimony compound. The

information is curated for professionals in research and development who require a detailed

understanding of this substance for applications in organic synthesis and materials science.

This document presents quantitative data in structured tables, details experimental protocols

for property determination, and includes a visualization of its synthesis pathway.

Core Properties of Triethylstibine
Triethylstibine, with the chemical formula (C₂H₅)₃Sb, is a colorless liquid. It is a pyrophoric

substance, meaning it can ignite spontaneously in air, and is sensitive to moisture. Due care

and appropriate handling techniques are paramount when working with this compound.

Physicochemical Data
The fundamental physicochemical properties of triethylstibine are summarized in the table

below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₆H₁₅Sb [1][2][3]

Molecular Weight 208.94 g/mol [1][3]

Appearance Colorless liquid [2]

Boiling Point 156-160 °C [1][2]

Melting Point -119.25 to -98 °C [1][2]

Density 1.322 g/cm³ at 20 °C [1][2]

CAS Registry Number 617-85-6 [1]

Solubility and Reactivity
Property Description Reference

Solubility
Miscible with ethanol and

ether; Insoluble in water.
[2]

Reactivity

Reacts pyrophorically in air.

Vapors may form an explosive

mixture with air. It can react

exothermically with

anhydrides, halogenated

hydrocarbons, and organic

nitro compounds. There is a

risk of explosion with nitrogen

dioxide and acids, and a risk of

ignition or formation of

flammable gases with oxidizing

agents.

[4]

Stability

The product is chemically

stable under standard ambient

conditions (room temperature).

Long-standing exposure may

lead to the formation of a white

precipitate.

[2][4]
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Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

triethylstibine. These protocols are based on standard laboratory techniques, adapted for the

handling of air- and moisture-sensitive compounds.

Determination of Boiling Point (Micro-reflux method)
The boiling point of the air-sensitive liquid triethylstibine can be determined using a micro-

reflux apparatus under an inert atmosphere.

Apparatus:

A small round-bottom flask (5-10 mL)

A micro-condenser

A thermometer with a ground glass joint adapter

A heating mantle or oil bath

A Schlenk line for inert gas (Nitrogen or Argon) supply

Boiling chips

Procedure:

The glassware is dried in an oven at 120 °C overnight and assembled hot under a stream of

inert gas to ensure all moisture is removed.

Approximately 1-2 mL of triethylstibine is transferred to the round-bottom flask via a gas-

tight syringe under a positive pressure of inert gas. A few boiling chips are added.

The condenser is attached, and a gentle flow of coolant is started. The inert gas is supplied

through the top of the condenser via a T-adapter connected to a bubbler to maintain a

positive pressure.
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The thermometer is placed in the side arm of the flask, with the bulb positioned just below

the level of the condenser side-arm to measure the temperature of the vapor that is in

equilibrium with the boiling liquid.

The flask is gently heated. The temperature is recorded when the liquid is refluxing steadily,

and the temperature reading on the thermometer has stabilized. This stable temperature is

the boiling point of the triethylstibine.

Determination of Density (Pycnometer Method under
Inert Atmosphere)
The density of triethylstibine is determined by measuring the mass of a known volume of the

liquid using a pycnometer, with all manipulations carried out under an inert atmosphere to

prevent reaction with air.

Apparatus:

A calibrated pycnometer (a small glass flask with a precise volume)

An analytical balance (accurate to ±0.0001 g)

A glovebox or Schlenk line

A constant temperature bath

Gas-tight syringes

Procedure:

The empty, clean, and dry pycnometer is weighed on the analytical balance.

All subsequent manipulations are performed inside a glovebox filled with an inert gas.

The pycnometer is filled with triethylstibine using a gas-tight syringe, ensuring no air

bubbles are trapped.

The filled pycnometer is placed in a constant temperature bath set at 20.0 °C and allowed to

equilibrate. The volume of the pycnometer is calibrated at this temperature.
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Any excess liquid is carefully removed, and the pycnometer is sealed.

The outside of the pycnometer is cleaned and dried before it is removed from the glovebox

and weighed on the analytical balance.

The density is calculated using the formula: Density = (Mass of filled pycnometer - Mass of

empty pycnometer) / Volume of pycnometer.

Synthesis of Triethylstibine
Triethylstibine is typically synthesized via the reaction of a Grignard reagent with antimony

trichloride. The following diagram illustrates the general workflow for this synthesis.
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Synthesis of Triethylstibine

Ethylmagnesium Bromide
(Grignard Reagent)

Reaction Mixture

3 equivalents

Antimony Trichloride

1 equivalent

Anhydrous Diethyl Ether

Quenching with
Saturated NH4Cl (aq)

After stirring

Extraction with Ether

Drying over Na2SO4

Organic Layer

Distillation under
Reduced Pressure

Triethylstibine
((C2H5)3Sb)

Purified Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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